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Compound of Interest

Compound Name: Ethylene glycol dibutyl ether

Cat. No.: B091498 Get Quote

An In-depth Technical Guide to CAS 112-48-1: Ethylene Glycol Dibutyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical compound registered

under CAS number 112-48-1: Ethylene Glycol Dibutyl Ether. This document consolidates

essential data on its chemical properties, scientific applications, relevant experimental

protocols, and toxicological profile to support its use in research and development, particularly

in the fields of chemical synthesis and drug discovery.

Ethylene Glycol Dibutyl Ether, also known by synonyms such as 1,2-dibutoxyethane and

Dibutyl Cellosolve, is a high-boiling, chemically inert, aprotic polar solvent.[1][2] Its stability and

ability to dissolve a wide range of organic compounds make it a valuable medium for chemical

reactions and extraction processes.[2] While its direct applications in drug formulation are not

extensively documented, its utility as a solvent in organometallic reactions and natural product

extraction positions it as a relevant compound for the pharmaceutical and chemical industries.

[2][3]

Chemical and Physical Properties
The fundamental properties of Ethylene Glycol Dibutyl Ether are summarized below. This

data is critical for its proper handling, use in experimental design, and safety assessments.
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Property Value Reference(s)

CAS Number 112-48-1 [4][5]

Molecular Formula C₁₀H₂₂O₂ [4][5]

Molecular Weight 174.28 g/mol [5][6]

IUPAC Name 1-(2-butoxyethoxy)butane [1]

Synonyms

1,2-Dibutoxyethane, Ethylene

Glycol Di-n-butyl Ether, Dibutyl

Glycol

[7]

Appearance Colorless liquid [4][7]

Odor Mild, slight odor [4][8]

Boiling Point 203.6 °C [9]

Flash Point 85 °C (185 °F) [4][9]

Density 0.84 g/cm³ [9]

Solubility

Slightly soluble in water;

soluble in most organic

solvents

[4][8]

Vapor Pressure 0.38 mmHg at 25 °C [9]

Reactivity

Can form explosive peroxides

in air; reacts with strong

oxidants.

[9][10]

Scientific and Research Applications
Ethylene Glycol Dibutyl Ether serves primarily as a specialized high-boiling inert solvent.[8]

[11] Its applications are centered around processes requiring stable, aprotic conditions at

elevated temperatures.

Organometallic Synthesis
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Glycol ethers are frequently employed as solvents in organometallic chemistry.[12] Due to their

ability to solvate metal cations and maintain stability, they are particularly useful in reactions

involving sensitive reagents like Grignard reagents. While patents often describe the use of the

closely related diethylene glycol dibutyl ether for this purpose, the underlying principles apply

to Ethylene Glycol Dibutyl Ether as a stable, high-boiling ether solvent suitable for creating a

controlled reaction environment.[7][8]

Extraction and Separation Processes
As a specialized solvent, Ethylene Glycol Dibutyl Ether is used in extraction applications.[8]

[11] Its properties are advantageous for separating target compounds from complex matrices, a

common requirement in natural product chemistry. The process involves the selective

dissolution of desired metabolites from raw plant or microbial material, which is a foundational

step in the discovery of new active pharmaceutical ingredients (APIs).[2][13]

A general workflow for its use in such an extraction is outlined below.
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Workflow for Natural Product Extraction using a Solvent.
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Experimental Protocols
Protocol: Preparation of a Grignard Reagent
While the following detailed protocol from patent literature specifies the use of diethylene
glycol dibutyl ether, it serves as an exemplary procedure for using high-boiling glycol ethers

like CAS 112-48-1 in organometallic synthesis. This process is critical for forming carbon-

carbon bonds, a cornerstone of pharmaceutical synthesis.[7][14]

Objective: To prepare Ethylmagnesium Bromide using a high-boiling glycol ether as the solvent.

Materials:

Magnesium turnings (15.41 g)

Diethylene Glycol Dibutyl Ether (solvent, 200 mL for initial mixture + 50 mL for solution)

Ethyl bromide (68.5 g)

Nitrogen gas (for inert atmosphere)

Reaction flask (e.g., 12-L three-neck flask equipped with a mechanical stirrer, condenser,

and dropping funnel)[7]

Methodology:

Setup: A dry, stirred reaction flask is charged with 15.41 g of magnesium turnings and 200

mL of purified diethylene glycol dibutyl ether.[7][14] The system is maintained under a dry

nitrogen atmosphere.

Initiation: The mixture is heated to 40 °C.[7][14]

Reagent Addition: A solution of 68.5 g of ethyl bromide dissolved in 50 mL of diethylene
glycol dibutyl ether is added dropwise to the stirred magnesium suspension over a period

of 30 minutes.[7][14]

Reaction: The reaction is observed to start approximately 10 minutes after the beginning of

the addition. The reaction proceeds for 1 hour to ensure completion.[7][14]
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Storage: Once the magnesium has fully reacted and the solution has cooled, the resulting

Grignard reagent is stored under a nitrogen atmosphere.[7]

The workflow for this synthesis is visualized in the diagram below.
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Experimental Workflow for Grignard Reagent Synthesis.
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Toxicological Profile
Understanding the toxicology of CAS 112-48-1 is essential for risk assessment and ensuring

laboratory safety. The available data indicates moderate to low acute toxicity.

Parameter Species Route Value Reference(s)

LD₅₀ Rat Oral 3250 mg/kg [15]

LD₅₀ Rat Oral 3.25 g/kg [4]

LD₅₀ (Dermal) - - No data available [15]

LC₅₀ (Inhalation) - - No data available [15]

Health Hazards:

Eye Irritation: The substance is classified as causing serious eye irritation.[5]

Skin Contact: May cause mild skin irritation and defats the skin, which can lead to dryness or

cracking upon repeated exposure.[9][15]

Ingestion: Considered moderately toxic by ingestion.[4]

It is crucial to handle this chemical using appropriate personal protective equipment (PPE),

including safety goggles and gloves, in a well-ventilated area.[4]

Conclusion
Ethylene Glycol Dibutyl Ether (CAS 112-48-1) is a stable, high-boiling solvent with

established applications in chemical synthesis and extraction. For researchers and drug

development professionals, its primary value lies in its utility as a reaction medium for

organometallic chemistry, such as in Grignard reactions, and as a specialized solvent for

isolating natural products. While it exhibits low to moderate acute toxicity, appropriate safety

precautions must be observed to mitigate risks associated with eye and skin irritation. The

detailed protocols and data presented in this guide provide a foundational resource for the safe

and effective application of this compound in a scientific setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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